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Compound of Interest

Compound Name: Isopropyl! propionate

Cat. No.: B1204450

An In-depth Technical Guide on the Thermodynamic Properties and Stability of Isopropyl
Propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties and
stability of isopropyl propionate. The information is compiled from various scientific sources
to assist researchers, scientists, and drug development professionals in understanding the
physicochemical characteristics of this compound. All quantitative data is presented in
structured tables, and detailed experimental methodologies are described.

Physicochemical and Thermodynamic Properties

Isopropyl propionate (CeH1202) is a colorless liquid ester with a characteristic fruity odor.[1][2]
It is less dense than water and its vapors are heavier than air.[3][4][5] The key physicochemical
and thermodynamic properties of isopropyl propionate are summarized in the tables below.

Table 1: General Physicochemical Properties of
Isopropyl Propionate
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Property Value Source
Molecular Formula CeH1202 [11[3]
Molecular Weight 116.16 g/mol [1][3]
CAS Number 637-78-5 [3]
Appearance Colorless liquid [11[3]
Odor ::;it;/;rnea::iscent of pineapple (1176]
Density 0.863 - 0.869 g/cm? at 20°C [1107]
Boiling Point 108 - 111 °C at 760 mmHg 11618191
Melting Point -75.9 °C (estimated) [1][3]
Flash Point 15-16.67 °C [319]

Water Solubility

5.95 mg/mL at 25 °C

[3][6]

logP (Octanol/Water)

1.34-1.73

[1]3]

Refractive Index

1.385-1.387 at 20 °C

[9]

Critical Temperature

594.22 K (321.07 °C)

(estimated)

[1]

Critical Pressure

3302.95 kPa (estimated)

[1]

Table 2: Vapor Pressure of Isopropyl Propionate at
Different Temperatures

Vapor Pressure

Vapor Pressure

Temperature (°C) Source
(mmHg) (hPa)

20 ~17.6 ~23.4 [6]

25 21.6-234 28.8-31.2 [1]

Stability and Decomposition
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Isopropyl propionate is considered stable under normal storage conditions.[2][8] However, it
is a highly flammable liquid and should be kept away from heat, sparks, open flames, and other
ignition sources.[3][4] Incompatibilities include strong oxidizing agents, acids, and bases.[2][4]
[10]

Thermal Stability and Decomposition

The thermal decomposition of isopropyl propionate has been studied, and it is known to
undergo pyrolysis at elevated temperatures. The kinetics of the thermal decomposition were
found to follow a first-order rate law. A study on the initial thermal pyrolysis of isopropyl
propionate was conducted in the temperature range of 583-623 K.[11]

The Arrhenius equation for the decomposition is given as: k(T) = 101396 + 009 x exp{[—(45,400 *
200) cal mol~1)/RT} s~1[11]

This equation is crucial for understanding the compound's behavior at high temperatures and
for process safety assessments.

Chemical Stability and Hydrolysis

As an ester, isopropyl propionate is susceptible to hydrolysis, especially in the presence of
acids or bases, to yield isopropanol and propionic acid.[2] This reaction is a key consideration
in its use in aqueous formulations and for its environmental fate. The hydrolysis can be
represented by the following reaction:

C2HsC(=0)OCH(CHs3)2 + H20 = C2HsCOOH + (CH3)2CHOH

Experimental Protocols

The determination of thermodynamic properties requires precise experimental techniques.
Below are detailed methodologies for key experiments relevant to the data presented.

Combustion Calorimetry for Enthalpy of Formation

Combustion calorimetry is a standard method to determine the enthalpy of combustion of a
substance, from which the standard enthalpy of formation can be calculated.[12][13][14]
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Principle: A known mass of the substance is completely combusted in a high-pressure oxygen
atmosphere within a sealed container called a bomb calorimeter. The heat released by the
combustion is absorbed by the surrounding water bath, and the temperature change is
measured.

Apparatus:

e Bomb calorimeter

e High-pressure oxygen cylinder
e Ignition system

o High-precision thermometer

» Balance

Procedure:

o A precisely weighed sample of isopropyl propionate is placed in the sample holder within
the bomb.

e The bomb is sealed and pressurized with an excess of pure oxygen.

e The bomb is placed in a known volume of water in an insulated container (the calorimeter).
e The initial temperature of the water is recorded.

e The sample is ignited using an electrical fuse.

e The temperature of the water is monitored and the maximum temperature reached is
recorded.

e The heat capacity of the calorimeter is determined by combusting a standard substance with
a known enthalpy of combustion (e.g., benzoic acid).

e The enthalpy of combustion of isopropyl propionate is calculated from the temperature
change, the heat capacity of the calorimeter, and the mass of the sample.
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e The standard enthalpy of formation is then calculated using Hess's Law, with the known
standard enthalpies of formation of the combustion products (COz and H20).

Differential Scanning Calorimetry (DSC) for Phase
Transitions and Stability

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature.[15] It is widely used to determine melting points, glass
transitions, and to study thermal stability.[16][17]

Principle: The sample and a reference material are heated or cooled at a constant rate. The
difference in heat flow to the sample and reference is measured, which corresponds to
endothermic or exothermic events in the sample.

Apparatus:

Differential Scanning Calorimeter

Sample pans (e.g., aluminum)

Crimper for sealing pans

Inert gas supply (e.g., nitrogen)

Procedure:

A small, accurately weighed amount of isopropyl propionate is hermetically sealed in a
sample pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is purged with an inert gas.

A temperature program is initiated, typically a linear heating ramp.
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» The heat flow to the sample is recorded as a function of temperature.

o Endothermic events like melting will appear as peaks, from which the melting point (onset or
peak temperature) and the enthalpy of fusion (peak area) can be determined.

o Exothermic events, such as decomposition, can also be observed and quantified.

Visualizations
Decomposition Pathways of Isopropyl Propionate

The following diagram illustrates the primary decomposition pathways for isopropyl
propionate: thermal pyrolysis and hydrolysis.

Thermal Pyrolysis

(

High Temperature High Temperature + H20 (Acid/Base catalyst) + H20 (Acid/Base catalyst)

Hydrolysis

Propene Propionic Acid Isopropanol Propionic Acid

Click to download full resolution via product page

Caption: Decomposition pathways of isopropyl propionate.

Relationship Between Thermodynamic Properties and
Stability

This diagram illustrates the logical relationship between the fundamental thermodynamic
properties of a compound and its overall stability.
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Caption: Influence of thermodynamics on stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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